Cas no 92745-46-5 (1,4,8,11-Tetraazacyclotetradecane,1-dodecyl-)

• Product Name: 1,4,8,11-Tetraazacyclotetradecane,1-dodecyl-
• CAS No: 92745-46-5
• MF: C₂₂H₄₈N₄
• MW: 368.643325805664
• CID: 800906
• PubChem ID: 14869441
• Update Time: 2025-04-19

1,4,8,11-Tetraazacyclotetradecane,1-dodecyl- Chemical and Physical Properties

Names and Identifiers

• 1,4,8,11-Tetraazacyclotetradecane,1-dodecyl-
• 1-DODECYL-1,4,8,11-TETRAAZA-CYCLOTETRADECANE
• 1-dodecyl-1,4,8,11-tetrazacyclotetradecane
• 1,4,8,11-Tetraazacyclotetradecane,1-dodecyl
• DTXSID70564846
• MFCD05663701
• AKOS017343261
• 92745-46-5
• 1-DODECYL-1,4,8,11-TETRAAZACYCLOTETRADECANE

• Inchi： 1S/C22H48N4/c1-2-3-4-5-6-7-8-9-10-11-20-26-21-13-16-24-18-17-23-14-12-15-25-19-22-26/h23-25H,2-22H2,1H3
• InChI Key： RIEOKWOMCYGQHB-UHFFFAOYSA-N
• SMILES： N1(CCNCCCNCCNCCC1)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 368.38800
• Monoisotopic Mass: 368.38789755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 11
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 39.3Ų

Experimental Properties

• PSA: 39.33000
• LogP: 4.69620